Cas no 892664-20-9 (2-{5-Chloro-2-[(4-chloro-2-fluorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-{5-Chloro-2-[(4-chloro-2-fluorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 892664-20-9
• MF: C₁₉H₂₀BCl₂FO₃
• MW: 397.075707435608
• CID: 2811684
• PubChem ID: 24753688
• Update Time: 2025-04-21

2-{5-Chloro-2-[(4-chloro-2-fluorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[5-chloro-2-[(4-chloro-2-fluoro-phenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DTXSID50647186
• 2-{5-Chloro-2-[(4-chloro-2-fluorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL2956805
• 892664-20-9

• Inchi： 1S/C19H20BCl2FO3/c1-18(2)19(3,4)26-20(25-18)15-9-13(21)7-8-17(15)24-11-12-5-6-14(22)10-16(12)23/h5-10H,11H2,1-4H3
• InChI Key： SGWVAKOLWOYKSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1)OCC1C=CC(=CC=1F)Cl

Computed Properties

• Exact Mass: 396.0866582Da
• Monoisotopic Mass: 396.0866582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų